Cas no 2172032-69-6 (2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid
• CAS No: 2172032-69-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6234912
• PubChem ID: 165540408
• Update Time: 2025-06-14

2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid
• 2-{N-cyclopropyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}acetic acid
• 2172032-69-6
• EN300-1509430

• Inchi： 1S/C28H32N2O5/c31-25(30(17-26(32)33)19-12-13-19)16-28(14-6-1-7-15-28)29-27(34)35-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,19,24H,1,6-7,12-18H2,(H,29,34)(H,32,33)
• InChI Key： MJNYCQXPCCRATR-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid

Comprehensive Analysis of 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid (CAS No. 2172032-69-6)

The compound 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid (CAS No. 2172032-69-6) is a sophisticated peptide derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in peptide coupling reactions and its applications in solid-phase peptide synthesis (SPPS).

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. The Fmoc-protected amino acid moiety in 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid aligns with modern green chemistry trends, as it enables efficient deprotection under mild conditions. This feature is particularly appealing to laboratories focusing on sustainable synthesis methods, a topic frequently searched in AI-driven research tools and scientific databases.

The cyclohexylacetamido segment of the molecule contributes to its structural rigidity, which is crucial for designing peptide-based therapeutics with enhanced bioavailability and target specificity. This attribute resonates with current drug discovery trends, where researchers prioritize conformational stability to improve binding affinity. Online queries often highlight terms like "peptide modifications for drug delivery" and "Fmoc chemistry in SPPS," underscoring the relevance of this compound in contemporary discussions.

From a technical perspective, the N-cyclopropyl group in 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid introduces steric hindrance, which can influence the compound's reactivity profile in amide bond formation. This characteristic is frequently explored in cheminformatics studies, as evidenced by searches for "steric effects in peptide synthesis" and "cyclopropyl amino acid derivatives." Such features make this compound a subject of interest for computational chemistry models aiming to predict molecular interactions.

In summary, 2-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid (CAS No. 2172032-69-6) represents a versatile tool for peptide chemists and pharmaceutical scientists. Its alignment with cutting-edge research topics, such as sustainable synthesis and precision medicine, ensures its continued relevance in high-impact publications and patent applications. As the scientific community delves deeper into peptide engineering, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation.